Cas no 50733-56-7 (9,17-Dihydroxycorticosterone 21-acetate)

• Product Name: 9,17-Dihydroxycorticosterone 21-acetate
• CAS No: 50733-56-7
• MF: C₂₃H₃₂O₇
• MW: 420.495987892151
• CID: 5557856
• PubChem ID: 155923167
• Update Time: 2025-10-29

9,17-Dihydroxycorticosterone 21-acetate Chemical and Physical Properties

Names and Identifiers

• PREGN-4-ENE-3,20-DIONE, 9,11.BETA.,17,21-TETRAHYDROXY-, 21-ACETATE
• HVU5FTA6BA
• 50733-56-7
• Corticosterone, 9,17-dihydroxy-, 21-acetate
• UNII-HVU5FTA6BA
• PREGN-4-ENE-3,20-DIONE, 21-(ACETYLOXY)-9,11,17-TRIHYDROXY-, (11.BETA.)-
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-9,11,17-trihydroxy-, (11beta)-
• Pregn-4-ene-3,20-dione, 9,11beta,17,21-tetrahydroxy-, 21-acetate
• 9,17-Dihydroxycorticosterone 21-acetate

• Inchi： 1S/C23H32O7/c1-13(24)30-12-19(27)22(28)9-7-16-17-5-4-14-10-15(25)6-8-20(14,2)23(17,29)18(26)11-21(16,22)3/h10,16-18,26,28-29H,4-9,11-12H2,1-3H3/t16-,17-,18-,20-,21-,22-,23-/m0/s1
• InChI Key： QARLZCYMQMQPNT-GSLJADNHSA-N
• SMILES： O[C@]12[C@H](C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]1CCC1=CC(CC[C@]21C)=O)O)O

Computed Properties

• Exact Mass: 420.21480336g/mol
• Monoisotopic Mass: 420.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 121Ų

Additional information on 9,17-Dihydroxycorticosterone 21-acetate

Introduction to 9,17-Dihydroxycorticosterone 21-acetate (CAS No. 50733-56-7)

9,17-Dihydroxycorticosterone 21-acetate, with the chemical formula C₂₁H₃₀O₅ and CAS number 50733-56-7, is a synthetic derivative of corticosterone. This compound has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its structural similarity to natural glucocorticoids. Its unique molecular configuration and functional groups make it a valuable intermediate in the synthesis of various therapeutic agents, particularly those targeting inflammatory and immunomodulatory pathways.

The structural modification of 9,17-Dihydroxycorticosterone 21-acetate involves the introduction of an acetyl group at the 21-position, which enhances its metabolic stability and bioavailability. This alteration is critical in pharmaceutical applications, as it allows for prolonged half-life and improved pharmacokinetic properties. The compound's ability to mimic natural corticosteroids while exhibiting reduced side effects has positioned it as a promising candidate for treating a range of medical conditions.

Recent advancements in medicinal chemistry have highlighted the potential of 9,17-Dihydroxycorticosterone 21-acetate in developing novel anti-inflammatory drugs. Studies have demonstrated its efficacy in modulating cytokine production and inhibiting inflammatory cascades, making it a candidate for therapies targeting autoimmune diseases such as rheumatoid arthritis and psoriasis. The compound's mechanism of action involves binding to glucocorticoid receptors, thereby suppressing the expression of pro-inflammatory genes.

In vitro studies have shown that 9,17-Dihydroxycorticosterone 21-acetate exhibits significant anti-inflammatory activity comparable to conventional corticosteroids but with a more favorable safety profile. This has led to its investigation in clinical trials for conditions where long-term corticosteroid use is required. The compound's synthetic pathways have also been optimized to improve yield and purity, ensuring higher efficacy in therapeutic applications.

The role of 9,17-Dihydroxycorticosterone 21-acetate extends beyond inflammation management. Emerging research suggests its potential in neuroprotective therapies, particularly in addressing neuroinflammatory disorders such as multiple sclerosis and Alzheimer's disease. The compound's ability to cross the blood-brain barrier has opened new avenues for treating central nervous system disorders by modulating microglial activity and reducing neurotoxic inflammation.

From a synthetic chemistry perspective, 9,17-Dihydroxycorticosterone 21-acetate serves as a versatile scaffold for developing derivatives with enhanced pharmacological properties. The acetyl group at the 21-position provides a reactive site for further functionalization, enabling the creation of novel compounds with tailored biological activities. This flexibility has been exploited in designing molecules with improved solubility, bioavailability, and target specificity.

The industrial production of 9,17-Dihydroxycorticosterone 21-acetate adheres to stringent quality control measures to ensure consistency and safety. Advanced purification techniques are employed to isolate the compound from impurities, meeting pharmaceutical-grade standards. These efforts are crucial in maintaining the integrity of final drug formulations and ensuring patient safety.

Future research directions for 9,17-Dihydroxycorticosterone 21-acetate include exploring its potential in combination therapies with other bioactive molecules. Such synergistic approaches could enhance therapeutic outcomes by targeting multiple pathways involved in disease progression. Additionally, computational modeling and high-throughput screening techniques are being utilized to identify new derivatives with improved efficacy and reduced side effects.

The global pharmaceutical industry continues to invest in research related to 9,17-Dihydroxycorticosterone 21-acetate, recognizing its therapeutic potential and commercial viability. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of novel drug candidates derived from this compound. These partnerships are essential in translating laboratory discoveries into clinical applications that benefit patients worldwide.

In conclusion,9,17-Dihydroxycorticosterone 21-acetate (CAS No. 50733-56-7) represents a significant advancement in corticosteroid-based therapeutics. Its structural features, synthetic accessibility, and biological activities make it a cornerstone in modern drug development. As research progresses，this compound is poised to play an increasingly important role in addressing diverse medical challenges，particularly those involving inflammation and immunomodulation.